Cas no 13146-39-9 (2,2-dimethyl-1-(morpholin-4-yl)pentan-1-one)

• Product Name: 2,2-dimethyl-1-(morpholin-4-yl)pentan-1-one
• CAS No: 13146-39-9
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 1232581
• PubChem ID: 202710
• Update Time: 2025-04-20

2,2-dimethyl-1-(morpholin-4-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(morpholin-4-yl)pentan-1-one
• 2,2-dimethyl-1-morpholin-4-ylpentan-1-one
• Morpholinylamide dimethyl valerianique [French]
• 4-(2,2-Dimethylvaleryl)morpholine
• Morpholine, 4-(2,2-dimethylvaleryl)-
• DTXSID90157057
• 1-Pentanone, 2,2-dimethyl-1-morpholino-
• BRN 0777715
• SCHEMBL22955837
• 13146-39-9
• Morpholinylamide dimethyl valerianique

• Inchi： 1S/C11H21NO2/c1-4-5-11(2,3)10(13)12-6-8-14-9-7-12/h4-9H2,1-3H3
• InChI Key： BFQUBOFIRCGKPE-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C(C)(C)CCC)=O

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54